Cas no 1784581-61-8 (1-(4-bromo-2-chlorophenyl)-1H-pyrazole)

1-(4-Bromo-2-chlorophenyl)-1H-pyrazole is a halogenated pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both bromo and chloro substituents on the phenyl ring, enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it a valuable intermediate for constructing complex molecules. The pyrazole core contributes to its potential as a scaffold in medicinal chemistry, particularly in the development of bioactive compounds. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties facilitate precise modifications, supporting its role in targeted synthetic applications.
1-(4-bromo-2-chlorophenyl)-1H-pyrazole structure
1784581-61-8 structure
Product Name:1-(4-bromo-2-chlorophenyl)-1H-pyrazole
CAS No:1784581-61-8
MF:C9H6BrClN2
MW:257.514339923859
CID:4614036
PubChem ID:84709197
Update Time:2025-05-19

1-(4-bromo-2-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-2-chlorophenyl)-1H-pyrazole
    • Inchi: 1S/C9H6BrClN2/c10-7-2-3-9(8(11)6-7)13-5-1-4-12-13/h1-6H
    • InChI Key: STJCENWHPSVKDV-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(Br)C=C2Cl)C=CC=N1

1-(4-bromo-2-chlorophenyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM426320-1g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%+
1g
$1032 2023-01-03
Enamine
EN300-1666570-0.05g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%
0.05g
$200.0 2023-06-04
Enamine
EN300-1666570-0.1g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%
0.1g
$298.0 2023-06-04
Enamine
EN300-1666570-0.25g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%
0.25g
$425.0 2023-06-04
Enamine
EN300-1666570-0.5g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%
0.5g
$668.0 2023-06-04
Enamine
EN300-1666570-1.0g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%
1g
$857.0 2023-06-04
Enamine
EN300-1666570-2.5g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%
2.5g
$1680.0 2023-06-04
Enamine
EN300-1666570-5.0g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%
5g
$2485.0 2023-06-04
Enamine
EN300-1666570-10.0g
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95%
10g
$3683.0 2023-06-04
Enamine
EN300-1666570-50mg
1-(4-bromo-2-chlorophenyl)-1H-pyrazole
1784581-61-8 95.0%
50mg
$200.0 2023-09-21

1-(4-bromo-2-chlorophenyl)-1H-pyrazole Related Literature

Additional information on 1-(4-bromo-2-chlorophenyl)-1H-pyrazole

Recent Advances in the Study of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole (CAS: 1784581-61-8)

The compound 1-(4-bromo-2-chlorophenyl)-1H-pyrazole (CAS: 1784581-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique bromo- and chloro-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole as a scaffold for developing selective kinase inhibitors. The research team employed a structure-activity relationship (SAR) approach to modify the pyrazole core, leading to derivatives with enhanced binding affinity for specific kinase targets. Notably, one derivative exhibited nanomolar inhibitory activity against JAK3, a kinase implicated in autoimmune disorders. The study also highlighted the compound's favorable pharmacokinetic properties, including oral bioavailability and metabolic stability.

In parallel, a separate investigation reported in Bioorganic & Medicinal Chemistry Letters demonstrated the anti-inflammatory effects of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole. The compound was found to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Mechanistic studies revealed that this activity was mediated through the modulation of the NF-κB signaling pathway. These findings suggest potential applications in treating chronic inflammatory diseases, though further in vivo studies are warranted.

From a synthetic chemistry perspective, advancements have been made in the efficient preparation of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole. A 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis route utilizing palladium-catalyzed cross-coupling reactions. This method offers improved yields (up to 85%) and reduced environmental impact compared to traditional approaches, addressing a critical need for sustainable production of this pharmacologically relevant scaffold.

The safety profile of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole has also been systematically evaluated. Recent toxicological assessments conducted in accordance with OECD guidelines indicated no significant genotoxicity or acute toxicity at therapeutic doses. However, researchers have noted the importance of thorough metabolite identification, as the bromo- and chloro-substituents may give rise to reactive intermediates during hepatic metabolism. These insights are guiding the design of next-generation analogs with optimized safety profiles.

Looking forward, the versatility of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole continues to inspire innovative research directions. Current investigations are exploring its potential as a fragment in PROTAC (proteolysis targeting chimera) development and as a ligand for targeted protein degradation. The compound's balanced lipophilicity (clogP ~2.5) and moderate molecular weight (~270 Da) make it particularly suitable for these emerging therapeutic modalities. As research progresses, this molecule is poised to make significant contributions to both fundamental chemical biology and applied drug discovery efforts.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk